Cas no 172288-23-2 (allyl N-[(mesitylsulfonyl)-oxy]carbamate)

• Product Name: allyl N-[(mesitylsulfonyl)-oxy]carbamate
• CAS No: 172288-23-2
• MF: C₁₃H₁₇NO₅S
• MW: 299.342782735825
• CID: 2782056
• Update Time: 2023-08-07

allyl N-[(mesitylsulfonyl)-oxy]carbamate Chemical and Physical Properties

Names and Identifiers

• allyl N-[(mesitylsulfonyl)-oxy]carbamate
• Mesitylsulfonyloxycarbamic acid allyl ester

• Inchi： 1S/C13H17NO5S/c1-5-6-18-13(15)14-19-20(16,17)12-10(3)7-9(2)8-11(12)4/h5,7-8H,1,6H2,2-4H3,(H,14,15)
• InChI Key： DUJORVUMHOKOEW-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)ONC(=O)OCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 430
• XLogP3: 2.9
• Topological Polar Surface Area: 90.1